2,6-Dichlorobenzenesulfonamide
Cat. No. B182258
Key on ui cas rn:
10290-98-9
M. Wt: 226.08 g/mol
InChI Key: RAJHEZQFXIHNNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06500863B1
Procedure details
A solution of 2,6-dichlorobenzenesulfonyl chloride (10.50 g, 42.77 mmol) in 100 mL of pyridine was added dropwise to 100 mL of pyridine while anhydrous ammonia gas was bubbled through the solution. After 4 hours at 0° C., the mixture was acidified to pH>1 with 6N aq. HCl, then extracted with ethyl acetate. The combined organic layer was then dried (Na2SO4) and concentrated to give the desired product (8.69 g, 90%). EI-MS (m/z) 225.0, 227.1 (M−).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[S:9](Cl)(=[O:11])=[O:10].[NH3:13]>N1C=CC=CC=1>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[S:9]([NH2:13])(=[O:11])=[O:10]
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Inputs
Step One
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Name
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Quantity
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10.5 g
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)S(=O)(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was bubbled through the solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layer was then dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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ClC1=C(C(=CC=C1)Cl)S(=O)(=O)N
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 8.69 g | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
